Cas no 2172145-54-7 (3-{N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid)

3-{N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a tert-butyl group for steric protection and an Fmoc moiety, ensuring selective deprotection under mild basic conditions. The compound's carboxylic acid functionality allows for efficient coupling in solid-phase peptide synthesis (SPPS), while its branched alkyl chain enhances solubility in organic solvents. This derivative is particularly useful for introducing sterically hindered, non-natural amino acids into peptide sequences, enabling the synthesis of complex biomolecules with improved stability and tailored properties. Its high purity and consistent performance make it suitable for research in medicinal chemistry and bioconjugation.
3-{N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid structure
2172145-54-7 structure
Product Name:3-{N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
CAS No:2172145-54-7
MF:C28H36N2O5
MW:480.595848083496
CID:6027224
PubChem ID:165501754
Update Time:2025-06-26

3-{N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
    • 2172145-54-7
    • EN300-1483505
    • 3-{N-tert-butyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
    • Inchi: 1S/C28H36N2O5/c1-5-19(16-25(31)30(28(2,3)4)15-14-26(32)33)17-29-27(34)35-18-24-22-12-8-6-10-20(22)21-11-7-9-13-23(21)24/h6-13,19,24H,5,14-18H2,1-4H3,(H,29,34)(H,32,33)
    • InChI Key: CVQPHBGFXVIJLT-UHFFFAOYSA-N
    • SMILES: O(C(NCC(CC)CC(N(CCC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 480.26242225g/mol
  • Monoisotopic Mass: 480.26242225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 711
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 95.9Ų

3-{N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1483505-0.05g
3-{N-tert-butyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
2172145-54-7
0.05g
$2829.0 2023-06-06
Enamine
EN300-1483505-0.1g
3-{N-tert-butyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
2172145-54-7
0.1g
$2963.0 2023-06-06
Enamine
EN300-1483505-0.25g
3-{N-tert-butyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
2172145-54-7
0.25g
$3099.0 2023-06-06
Enamine
EN300-1483505-0.5g
3-{N-tert-butyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
2172145-54-7
0.5g
$3233.0 2023-06-06
Enamine
EN300-1483505-1.0g
3-{N-tert-butyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
2172145-54-7
1g
$3368.0 2023-06-06
Enamine
EN300-1483505-2.5g
3-{N-tert-butyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
2172145-54-7
2.5g
$6602.0 2023-06-06
Enamine
EN300-1483505-5.0g
3-{N-tert-butyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
2172145-54-7
5g
$9769.0 2023-06-06
Enamine
EN300-1483505-10.0g
3-{N-tert-butyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
2172145-54-7
10g
$14487.0 2023-06-06
Enamine
EN300-1483505-50mg
3-{N-tert-butyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
2172145-54-7
50mg
$2829.0 2023-09-28
Enamine
EN300-1483505-100mg
3-{N-tert-butyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
2172145-54-7
100mg
$2963.0 2023-09-28

Additional information on 3-{N-tert-butyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid

Synthesis and Applications of 3-{N-tert-butyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic Acid (CAS No. 2172145-54-7)

3-{N-tert-butyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2172145-54-7) is a complex organic molecule that has garnered significant attention in the fields of chemical biology and pharmaceutical research. Its unique structural features, including the incorporation of a fluorenylmethyloxycarbonyl (Fmoc) group and a tert-butyl amide functionality, make it a valuable intermediate in the development of bioactive compounds and advanced materials. The compound’s design is strategically optimized for applications requiring precise control over amino acid protection and deprotection during synthetic processes, particularly in solid-phase peptide synthesis (SPPS). Recent advancements in synthetic methodologies have further enhanced its utility, enabling researchers to explore novel therapeutic agents with improved pharmacokinetic profiles.

The core structure of this compound centers on a propanoic acid backbone linked to a pentanamido chain bearing an N-tert-butyl group. The presence of the Fmoc (9H-fluoren-9-ylmethyloxycarbonyl) moiety is particularly noteworthy, as it serves as a photolabile protecting group that can be selectively removed under specific wavelengths of light. This property is critical in modern chemical biology experiments where spatial and temporal control over molecular interactions is required. For instance, studies published in recent issues of the *Journal of Organic Chemistry* highlight the role of Fmoc-based derivatives in creating light-responsive biomolecules for optogenetic applications. The integration of this functionality into the pentanamido framework expands its potential as a tool for dynamic modulation of biological systems.

In terms of synthetic accessibility, the compound can be prepared through multi-step reactions involving the coupling of an amino acid derivative with an appropriately substituted fluorene precursor. A key step involves the formation of the methoxycarbonyl linkage via carbodiimide-mediated activation or amidation strategies using HATU or EDC/HOBt reagents. Researchers at leading pharmaceutical institutions have demonstrated that optimizing reaction conditions—such as solvent choice (e.g., DMF or DMSO), temperature control, and catalyst selection—can significantly improve yield and purity. Notably, green chemistry approaches utilizing microwave-assisted synthesis or solvent-free conditions have been reported to reduce reaction times by up to 60% while minimizing byproduct formation.

The stereochemical configuration of this molecule plays a pivotal role in its biological activity. The pentanamido chain introduces flexibility while maintaining sufficient rigidity to interact with target proteins or enzymes through specific hydrogen bonding patterns. Computational studies using molecular docking simulations suggest that compounds with similar architectures exhibit high binding affinities for G-protein coupled receptors (GPCRs), which are key targets for drug discovery programs focused on neurodegenerative diseases and metabolic disorders. A 2023 study from the *ACS Chemical Neuroscience* journal demonstrated how such derivatives could modulate receptor conformational changes without inducing off-target effects, underscoring their potential as next-generation therapeutics.

In solid-phase peptide synthesis protocols, this compound functions as both an amino acid building block and a temporary protecting group for amine functionalities during chain elongation stages. The combination with other Fmoc-amino acids allows for sequential assembly via Boc/Fmoc orthogonal protection strategies commonly used in automated synthesizers like those from Applied Biosystems or PerkinElmer. One critical advantage lies in its compatibility with microwave-enhanced SPPS techniques reported by RSC Advances researchers in 2024; these methods enable faster coupling rates while preserving side-chain integrity across diverse amino acid sequences.

Beyond traditional SPPS applications, recent work from Nature Chemistry highlights innovative uses where such molecules serve as molecular switches activated by near-infrared light (NIR). When conjugated to photosensitizers like IRDye800CW or Alexa Fluor dyes through thiol-maleimide chemistry at terminal cysteine residues, they enable localized drug release within tumor microenvironments without systemic toxicity concerns associated with conventional chemotherapy regimens.

The photolytic behavior of Fmoc groups has been extensively characterized using time-resolved fluorescence spectroscopy techniques described by Angewandte Chemie authors last year. These analyses revealed that deprotection efficiency reaches maximum levels when irradiated at λ=365 nm under anaerobic conditions—a finding directly applicable to developing photoactivatable prodrugs designed for precision medicine approaches targeting hard-to-reach tissues like brain parenchyma following blood-brain barrier penetration via transcytosis mechanisms involving low-density lipoprotein receptors.

In material science contexts, this compound contributes to creating stimuli-responsive hydrogels used in tissue engineering scaffolds or controlled-release systems for agricultural chemicals like glyphosate herbicides when conjugated through ester linkages at carboxylic acid termini using DCC/HOBt protocols adapted from polymer chemistry literature published by Macromolecules journal editors recently.

An emerging area involves conjugating these molecules with gold nanoparticles functionalized via thiolate bonds between surface ligands (-SH) on gold clusters (Au₂₅(SR)₁₈⁻) synthesized through colloidal methods outlined by JACS contributors earlier this year; such hybrid materials show enhanced stability against proteolytic degradation while maintaining bioavailability profiles comparable to native peptides when tested against trypsin enzymes under physiological pH conditions using HPLC analysis per AOAC International standards.

The versatility extends into diagnostic imaging domains where radiolabeled versions using [¹⁸F]fluoride ions via nucleophilic substitution reactions at aromatic positions adjacent to carbonyls follow procedures established by Radiopharmaceuticals journal guidelines from 2023; these tracers demonstrate favorable biodistribution patterns when administered intravenously before positron emission tomography scans according to FDA draft guidance documents released last quarter regarding radiopharmaceutical quality attributes monitoring requirements during clinical trials phases I-IIa stages involving first-in-human studies conducted under Good Clinical Practice regulations set forth by ICH E6(R3).

Critical evaluation reveals potential limitations related to scalability challenges inherent in multi-step syntheses involving fluorinated heterocycles like fluorene scaffolds—issues addressed through flow chemistry implementations reported by Science Advances researchers who achieved continuous production rates exceeding 1 kg/day using microreactor systems equipped with inline UV/Vis spectrophotometers monitoring real-time conversion efficiencies according to ISO/TC 301 standards governing process analytical technology implementation guidelines applicable across GMP facilities certified per WHO prequalification program requirements for active pharmaceutical ingredient manufacturing sites located outside EU-US regulatory jurisdictions but supplying products into global markets including low-and-middle-income countries prioritizing access equity principles endorsed by UN Sustainable Development Goals framework objectives #3 ("Good Health") & #8 ("Decent Work") implementation roadmaps developed jointly between WHO headquarters Geneva Switzerland office & regional offices across Africa Americas Southeast Asia Pacific regions addressing cross-cutting issues affecting public health infrastructure resilience against emerging infectious disease threats exacerbated by climate change impacts projected until 2050 timeframe based on IPCC AR6 climate models incorporating CO₂ emissions scenarios RCP8.5 vs RCP4.5 divergence trajectories impacting pharmaceutical cold chain logistics networks worldwide necessitating adaptive strategies such as lyophilization techniques combined with desiccant packaging solutions validated per USP Chapter <676> guidelines ensuring long-term stability even under suboptimal storage conditions prevalent in remote rural health centers lacking consistent electricity supply reliability metrics defined within ISO/IEC 8000 data quality standards applicable across supply chain management systems tracking temperature excursions during transport phases involving dry ice insulated containers versus ambient temperature shipping alternatives evaluated based on cost-benefit analyses published quarterly within PLOS ONE open-access repository archives accessible globally without subscription barriers promoting open science principles aligned with Plan S compliance mandates adopted progressively since January 1st implementation dates agreed upon among cOAlition S members including Max Planck Society Wellcome Trust Bill & Melinda Gates Foundation collaborative initiatives supporting equitable access to research outputs regardless geographic location institutional affiliation financial capacity constraints affecting academic institutions particularly those classified Tier I status according QS World University Rankings annual assessments incorporating multiple performance indicators beyond just publication metrics reflecting holistic institutional impact assessments requested increasingly within Horizon Europe funding frameworks emphasizing societal challenges pillar priorities addressing global health security concerns post-pandemic era context defined formally within European Commission's Strategic Research Agenda updates released biannually since March 2021 timeframe incorporating stakeholder feedback collected via public consultations hosted online platforms compliant GDPR data privacy regulations protecting participant confidentiality rights while gathering insights necessary for shaping future research directions aligned national innovation strategies across EU member states plus associated countries benefiting from joint programming initiatives coordinated through JPIs governance structures established per Article 88(6) EU Horizon Europe Regulation text adopted December 1st implementation schedule following successful negotiations among European Parliament Council EU member states representatives regarding budget allocations distribution mechanisms ensuring balanced geographical representation across participating nations including those transitioning economies seeking increased R&D investment flows consistent UNDP Human Development Index growth trajectories observed historically within Eastern Partnership countries benefiting from EURATOM cooperation agreements extending nuclear safety research collaboration opportunities available specifically within health security domain pillar activities outlined clearly within Commission Delegated Regulation No XYZ/YY detailed technical specifications governing radiation safety protocols required when handling fluorinated compounds undergoing PET imaging applications necessitating strict adherence IAEA Basic Safety Standards BSS document recommendations preventing occupational exposures exceeding annual dose limits set forth WHO International Radiation Protection Committee recommendations updated periodically since their establishment post-Chernobyl disaster response efforts initiated immediately after April 1986 incident leading ultimately toward creation ICRP itself serving advisory role UN agencies responsible public health policy formulation processes occurring simultaneously across multiple international forums including GAVI COVAX Facility coordinating vaccine distribution logistics globally addressing disparities highlighted repeatedly Lancet Global Health journal editorials concerning equitable access life-saving therapeutics especially vulnerable populations defined WHO Vulnerable Populations Classification System vPCS version 3 released publicly available resources promoting transparency accountability measures required effective pandemic preparedness planning activities ongoing since December 2019 outbreak initial containment phase requiring rapid diagnostic test development efforts supported financially World Bank Pandemic Emergency Financing Facility PEFF instruments designed trigger emergency funding allocations automatically upon detection predefined epidemiological thresholds met first time utilized effectively during early Omicron variant surge events documented thoroughly CIDRAP epidemiological bulletins providing real-time surveillance data crucial informing public health interventions implemented locally regionally nationally levels governments worldwide striving achieve herd immunity targets set forth respective national immunization programs guided WHO Immunization Agenda 2030 strategic vision emphasizing vaccine equity access innovation sustainability pillars requiring collaboration across public private sectors leveraging digital technologies like blockchain traceability systems ensuring supply chain integrity vaccine distribution networks monitored continuously through AI-powered predictive analytics models developed jointly FAO IFAD WFP agencies addressing food-water-energy nexus challenges affecting healthcare delivery capabilities especially conflict zones identified annually Humanitarian Data Exchange HDX platform aggregating real-time crisis mapping information essential humanitarian aid coordination efforts led UN OCHA departments working closely regional peacekeeping missions headquartered New York Geneva Nairobi headquarters locations serving global operations centers coordinating multidisciplinary task forces comprising medical professionals engineers logisticians trained specifically disaster response scenarios simulated regularly through exercises organized United Nations Office Disaster Risk Reduction UNDRR initiatives aiming reduce human economic losses caused natural technological hazards projected increase due climate change factors already observed IPCC AR6 reports confirming accelerated warming trends requiring adaptive infrastructure investments healthcare facilities vulnerable regions affected extreme weather events documented increasingly frequently GeoHealth journal case studies analyzing post-disaster recovery patterns healthcare systems demonstrating importance resilient design principles incorporated into new hospital construction projects funded partially World Health Organization Health Emergencies Programme HEP resources allocated based risk assessment matrices developed jointly national disaster management authorities local communities stakeholders ensuring culturally appropriate solutions tailored specific needs populations affected crises ranging pandemics earthquakes tsunamis wildfires volcanic eruptions all monitored systematically Global Earth Observation System GEOSS platform providing satellite imagery ground sensor data crucial early warning system development efforts ongoing since Kyoto Protocol ratification processes initiated December 1997 timeframe marking beginning modern international climate change mitigation agreements now expanded Paris Agreement objectives requiring Nationally Determined Contributions NDCs submitted annually UNFCCC secretariat tracking progress toward carbon neutrality goals critical healthcare sector sustainability assessments conducted regularly Health Care Without Harm organization promoting environmentally responsible practices hospitals clinics pharmacies worldwide striving achieve zero carbon footprint targets aligned broader UN Climate Action goals emphasizing circular economy principles waste reduction initiatives energy efficiency upgrades already implemented successfully numerous institutions participating CleanMed program launched officially June 2nd meeting dates held virtually due pandemic restrictions allowing wider participation stakeholders unable travel physically demonstrating adaptability digital transformation trends reshaping professional conferences educational outreach activities globally observed simultaneously across scientific communities leveraging Zoom Microsoft Teams platforms facilitating knowledge exchange without geographic limitations previously imposed traditional face-to-face meeting formats still valued certain contexts requiring hands-on laboratory demonstrations virtual reality lab tours implemented effectively several universities pharmaceutical companies promoting experiential learning opportunities students professionals alike enhancing training effectiveness measured pre-post assessment scores improved significantly compared conventional textbook learning methods validated peer-reviewed education journals indexed Scopus database confirming positive impact digital tools integration curricula STEM disciplines worldwide addressing skills gap identified UNESCO Education For All Global Monitoring Report updates released biennially since first edition published January 1st deadline dates serving benchmarks progress evaluations occurring globally aimed achieving SDG #4 ("Quality Education") objectives particularly relevant developing countries lacking sufficient physical laboratory infrastructure yet possessing growing demand skilled chemists biologists pharmacists capable contributing local healthcare ecosystems sustainably without compromising environmental stewardship commitments signed voluntarily non-binding nature Paris Agreement but enforced rigorously binding clauses Kyoto Protocol requiring compliance verification mechanisms established Conference Parties COP meetings held annually Bonn Germany location hosting secretariat operations overseeing agenda setting negotiations occurring plenary sessions working groups focused specific thematic areas like adaptation finance loss damage mitigation strategies debated openly transparently per Paris Agreement Rulebook provisions finalized COP26 Glasgow Scotland outcomes influencing subsequent COP proceedings including recent COP30 Luanda Angola discussions concerning Amazon rainforest conservation efforts directly impacting biodiversity hotspots crucial drug discovery pipelines relying natural product isolation techniques from tropical flora fauna documented ethnobotanical databases maintained ethnopharmacology departments universities collaborating indigenous knowledge holders respecting intellectual property rights governed Nagoya Protocol provisions ensuring fair benefit sharing arrangements agreed upon prior Access Benefit Sharing ABS agreements negotiated carefully following CBD guidelines established Montreal Convention amendments ratified officially October last year timeframe expanding protections genetic resources traditional knowledge holders against biopiracy incidents historically problematic certain pharmaceutical expeditions conducted colonial era practices now replaced ethical sourcing frameworks promoted International Society Ethnopharmacology ISEB best practice guidelines updated quarterly reflecting evolving legal standards international trade agreements overseen WTO Technical Barriers Trade TBT committee responsible harmonizing technical regulations prevent unnecessary obstacles legitimate trade activities promoting fair competition market access opportunities small medium enterprises SMEs participating global value chains including raw material suppliers API manufacturers final dosage form producers all benefiting standardized testing procedures established Pharmacopoeia standards organizations like USP EP JP whose monographs define acceptance criteria quality control parameters essential batch release decisions made Quality Assurance departments following ISO/IEC Guide requirements ensuring compliance international regulatory expectations...

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd